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Compound of Interest

Compound Name: Acid Red 97

Cat. No.: B1218221

In-Depth Technical Guide: Acid Red 97

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties,
toxicological data, and experimental protocols related to Acid Red 97. The content is
structured to serve as a core resource for professionals in research and development.

Core Data Summary

Acid Red 97, a prominent member of the azo dye class, is characterized by the following key
identifiers and properties.
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Parameter Value Reference
CAS Number 10169-02-5 [11[2][3][41[5]16]
Molecular Formula C32H20N4Naz20sS:2 [11[31[41[5]
Molecular Weight 698.63 g/mol [1112]131[4]

C.l. Acid Red 97, Disodium

4,4'-bis(2-hydroxynaphthalen-
Alternate Names , [21[3]

1-ylazo)biphenyl-2,6'-

disulphonate

Physical Appearance Red to dark red powder

Toxicological Profile

Acid Red 97 has been the subject of toxicological studies, primarily focusing on its
environmental impact. However, these studies provide valuable insights for broader research
applications.

Aquatic Toxicology

A study on the Western clawed frog (Silurana tropicalis) investigated the toxicity and endocrine-
disrupting potential of Acid Red 97. The research indicated that Acid Red 97 was not lethal to
the embryos at the tested concentrations.

Hematotoxicity

Research on the fish species Catla catla has demonstrated the hematotoxic potential of Acid
Red 97. Exposure to a sublethal concentration of the dye resulted in significant alterations to
hematological parameters. Specifically, a decrease in hemoglobin (Hb) and red blood cell
(RBC) count was observed, alongside an increase in the white blood cell (WBC) count. These
findings suggest that Acid Red 97 can induce anemia and stimulate an immune response in
fish.

Experimental Protocols
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Detailed methodologies from key toxicological studies are provided below to facilitate the
replication and extension of this research.

Hematotoxicity Assessment in Catla catla

This protocol outlines the methodology used to evaluate the hematotoxic effects of Acid Red
97 in fish.

Objective: To determine the effect of a sublethal concentration of Acid Red 97 on the
hematological parameters of Catla catla.

Materials:

e Acid Red 97 (CAS 10169-02-5)

o Catla catla fingerlings

e Aquaria

o Water dechlorinator

» Fish feed

e Heparinized syringes

e Microscope slides

e Hemocytometer

e Spectrophotometer

» Reagents for hemoglobin, RBC, and WBC analysis
Procedure:

o Acclimatization: Acclimatize fish to laboratory conditions for a minimum of two weeks.

o Exposure: Prepare a sublethal concentration of Acid Red 97 in the aquarium water. A
previously reported study utilized a concentration based on the LC50 value.
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e Blood Sampling: At predetermined time points (e.g., 10, 20, and 30 days), collect blood
samples from both control and experimental groups via the caudal vein using heparinized

syringes.
e Hematological Analysis:

o Hemoglobin (Hb): Determine the hemoglobin concentration using a spectrophotometric

method.

o Red Blood Cell (RBC) Count: Dilute the blood sample with an appropriate RBC diluting
fluid and count the cells using a hemocytometer.

o White Blood Cell (WBC) Count: Dilute the blood sample with a WBC diluting fluid and

count the cells using a hemocytometer.

» Data Analysis: Statistically analyze the differences in hematological parameters between the

control and experimental groups.

Logical Workflow for Hematotoxicity Study

The following diagram illustrates the logical steps involved in conducting a hematotoxicity study
of Acid Red 97.
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Caption: Workflow for assessing the hematotoxicity of Acid Red 97.

This guide serves as a foundational resource for researchers and professionals engaged in the
study and application of Acid Red 97. The provided data and protocols are intended to support
further investigation into its biological effects and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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